Cas no 134209-74-8 (5-formyl-3-methyl-1H-pyrrole-2-carboxylic acid)

• Product Name: 5-formyl-3-methyl-1H-pyrrole-2-carboxylic acid
• CAS No: 134209-74-8
• MF: C₇H₇NO₃
• MW: 153.135381937027
• MDL: MFCD13174820
• CID: 855577
• PubChem ID: 15694078
• Update Time: 2026-04-29

5-formyl-3-methyl-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylic acid, 5-formyl-3-methyl- (9CI) (Related Reference)
• 1H-Pyrrole-2-carboxylic acid, 5-formyl-3-methyl- (9CI)
• 5-formyl-3-methyl-1H-pyrrole-2-carboxylic acid

• MDL： MFCD13174820

Computed Properties

• Exact Mass: 153.04261

Experimental Properties

• PSA: 70.16

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives Pyrrole carboxylic acids

Additional information on 5-formyl-3-methyl-1H-pyrrole-2-carboxylic acid

5-formyl-3-methyl-1H-pyrrole-2-carboxylic acid: An Overview of a Versatile Heterocyclic Compound

5-formyl-3-methyl-1H-pyrrole-2-carboxylic acid (CAS No. 134209-74-8) is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrrole ring, a formyl group, and a methyl substituent. These functional groups contribute to its diverse chemical reactivity and potential biological activities.

The pyrrole ring is a fundamental building block in many natural products and synthetic compounds, known for its aromaticity and ability to form stable complexes with various metal ions. The presence of the formyl group adds reactivity to the molecule, making it an attractive starting material for various synthetic transformations. The methyl substituent further modulates the electronic properties of the molecule, influencing its reactivity and biological activity.

Recent studies have highlighted the potential of 5-formyl-3-methyl-1H-pyrrole-2-carboxylic acid in various applications. For instance, researchers at the University of California, San Francisco, have explored its use as a precursor in the synthesis of novel antiviral agents. The formyl group can be readily converted into other functional groups, such as amines or alcohols, through well-established chemical reactions. This versatility makes it an ideal candidate for developing new therapeutic agents.

In the realm of medicinal chemistry, 5-formyl-3-methyl-1H-pyrrole-2-carboxylic acid has shown promise as a scaffold for designing inhibitors of specific enzymes involved in disease pathways. A study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory activity against a key enzyme implicated in cancer progression. The pyrrole ring's ability to form hydrogen bonds and π-stacking interactions with protein targets contributes to its high binding affinity.

Beyond its therapeutic applications, 5-formyl-3-methyl-1H-pyrrole-2-carboxylic acid has also been investigated for its potential in materials science. Researchers at the Massachusetts Institute of Technology have utilized this compound as a building block for constructing supramolecular assemblies with unique optical and electronic properties. The formyl group can participate in covalent or non-covalent interactions, enabling the formation of complex architectures with tunable functionalities.

The synthesis of 5-formyl-3-methyl-1H-pyrrole-2-carboxylic acid has been optimized through various methodologies. One common approach involves the condensation of 3-methylpyrrole with an appropriate aldehyde followed by carboxylation. Recent advancements in catalytic methods have further improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

In conclusion, 5-formyl-3-methyl-1H-pyrrole-2-carboxylic acid (CAS No. 134209-74-8) is a versatile heterocyclic compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features and reactivity make it an invaluable tool for researchers aiming to develop new drugs, materials, and chemical probes. As ongoing research continues to uncover new possibilities, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.